Cas no 891138-27-5 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylpentanamide)

• Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylpentanamide
• CAS No: 891138-27-5
• MF: C₁₃H₁₃Cl₂N₃O₂
• MW: 314.167220830917
• CID: 5790376
• PubChem ID: 7244030
• Update Time: 2025-08-03

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• AB00678926-01
• AKOS024656249
• F2518-0089
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]pentanamide
• N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)pentanamide
• 891138-27-5
• N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylpentanamide

• Inchi： 1S/C13H13Cl2N3O2/c1-2-3-4-11(19)16-13-18-17-12(20-13)9-7-8(14)5-6-10(9)15/h5-7H,2-4H2,1H3,(H,16,18,19)
• InChI Key： ODKSLYBWMRWBDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=NN=C(NC(CCCC)=O)O1)Cl

Computed Properties

• Exact Mass: 313.0384821g/mol
• Monoisotopic Mass: 313.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylpentanamide

Comprehensive Overview of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylpentanamide (CAS No. 891138-27-5)

The compound N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylpentanamide (CAS No. 891138-27-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis, and relevance in modern scientific inquiries, aligning with trending topics such as drug discovery, sustainable agriculture, and molecular design.

Structurally, N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylpentanamide belongs to the oxadiazole family, a heterocyclic scaffold known for its versatility in medicinal chemistry. The presence of the 2,5-dichlorophenyl moiety enhances its bioactivity, making it a candidate for targeting specific enzymes or receptors. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, reflecting the growing demand for novel therapeutics in an era of antibiotic resistance.

From a synthetic perspective, the preparation of CAS No. 891138-27-5 involves multi-step organic reactions, including cyclization and amidation. Recent advancements in green chemistry have prompted explorations into eco-friendly synthesis routes, such as catalytic methods or solvent-free conditions. These innovations resonate with the global push for sustainable chemical processes, a hot topic in both academic and industrial circles.

In agrochemical applications, N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylpentanamide has been studied for its potential role in crop protection. Its structural attributes suggest possible herbicidal or fungicidal properties, addressing the urgent need for eco-friendly pesticides amid climate change challenges. This aligns with frequent searches like "next-gen agrochemicals" and "low-toxicity crop solutions" on scientific platforms.

The compound’s physicochemical properties, such as solubility and stability, are critical for formulation development. Studies indicate moderate lipophilicity, which may influence its bioavailability—a key consideration in drug delivery systems. Such data are invaluable for researchers querying "ADME profiling of oxadiazoles" or "optimizing drug-like molecules."

Safety and regulatory aspects of CAS No. 891138-27-5 are also under scrutiny. While not classified as hazardous, thorough toxicological assessments are ongoing to meet REACH and FDA guidelines. This reflects broader concerns about chemical safety and regulatory compliance, frequently searched topics in the chemical industry.

In summary, N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-ylpentanamide represents a compelling case study at the intersection of medicinal chemistry and material science. Its multifaceted applications—from pharmaceutical intermediates to agrochemical leads—highlight its relevance in addressing contemporary scientific challenges. As research progresses, this compound may unlock new possibilities in precision medicine and sustainable agriculture, making it a subject of enduring interest.